Cas no 2138817-11-3 (4-(2-bromoethenyl)-1H-pyrazole)
4-(2-bromoethenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 2138817-11-3
- EN300-802694
- 4-(2-bromoethenyl)-1H-pyrazole
-
- Inchi: 1S/C5H5BrN2/c6-2-1-5-3-7-8-4-5/h1-4H,(H,7,8)/b2-1+
- InChI Key: WPAVWHRZZBMZIB-OWOJBTEDSA-N
- SMILES: Br/C=C/C1C=NNC=1
Computed Properties
- Exact Mass: 171.96361g/mol
- Monoisotopic Mass: 171.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 28.7Ų
4-(2-bromoethenyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-802694-0.05g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 0.05g |
$888.0 | 2025-02-21 | |
| Enamine | EN300-802694-0.1g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 0.1g |
$930.0 | 2025-02-21 | |
| Enamine | EN300-802694-0.25g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 0.25g |
$972.0 | 2025-02-21 | |
| Enamine | EN300-802694-0.5g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 0.5g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-802694-1.0g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 1.0g |
$1057.0 | 2025-02-21 | |
| Enamine | EN300-802694-2.5g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 2.5g |
$2071.0 | 2025-02-21 | |
| Enamine | EN300-802694-5.0g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 5.0g |
$3065.0 | 2025-02-21 | |
| Enamine | EN300-802694-10.0g |
4-(2-bromoethenyl)-1H-pyrazole |
2138817-11-3 | 95.0% | 10.0g |
$4545.0 | 2025-02-21 |
4-(2-bromoethenyl)-1H-pyrazole Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-(2-bromoethenyl)-1H-pyrazole
4-(2-bromoethenyl)-1H-pyrazole (CAS No. 2138817-11-3): A Versatile Building Block in Modern Organic Synthesis
In the rapidly evolving field of organic chemistry, 4-(2-bromoethenyl)-1H-pyrazole (CAS No. 2138817-11-3) has emerged as a crucial heterocyclic compound with significant applications in pharmaceutical research and material science. This brominated pyrazole derivative features a unique molecular structure combining a pyrazole ring with a vinyl bromide functional group, making it an exceptionally valuable intermediate for various synthetic transformations.
The growing interest in 4-(2-bromoethenyl)-1H-pyrazole synthesis reflects the compound's importance in developing novel biologically active molecules. Recent studies highlight its role as a key precursor in creating pharmaceutical intermediates, particularly for kinase inhibitors and anti-inflammatory agents. The presence of both pyrazole moiety and reactive bromoethenyl group enables diverse chemical modifications, allowing researchers to explore new structure-activity relationships.
From a chemical perspective, 4-(2-bromoethenyl)-1H-pyrazole demonstrates remarkable stability under various reaction conditions while maintaining sufficient reactivity for cross-coupling reactions. This balance makes it particularly valuable in palladium-catalyzed coupling processes, where it serves as an excellent partner for Suzuki-Miyaura and Heck reactions. The compound's molecular weight of 187.02 g/mol and well-defined physicochemical properties contribute to its predictable behavior in synthetic pathways.
The pharmaceutical industry has shown increasing demand for pyrazole-based compounds like 4-(2-bromoethenyl)-1H-pyrazole, driven by their potential in developing treatments for chronic diseases. Recent patent applications reveal its incorporation into novel drug candidates targeting metabolic disorders and neurological conditions. The compound's structural versatility allows medicinal chemists to fine-tune molecular properties, optimizing both efficacy and safety profiles.
Material scientists have also recognized the value of 4-(2-bromoethenyl)-1H-pyrazole in developing advanced functional materials. Its ability to participate in polymerization reactions makes it suitable for creating specialty polymers with tailored electronic properties. Researchers are exploring its potential in organic electronics, particularly for semiconducting materials used in flexible displays and photovoltaic devices.
Quality control of 4-(2-bromoethenyl)-1H-pyrazole typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, which is crucial for research applications. The compound generally appears as a white to off-white crystalline powder with high purity levels (>97%), suitable for most synthetic applications.
Storage and handling recommendations for 4-(2-bromoethenyl)-1H-pyrazole emphasize protection from moisture and light, typically suggesting storage at 2-8°C under inert atmosphere. While not classified as hazardous under normal laboratory conditions, standard chemical safety protocols should always be followed when working with this compound, including the use of appropriate personal protective equipment.
The commercial availability of 4-(2-bromoethenyl)-1H-pyrazole has expanded significantly in recent years, with multiple suppliers offering custom synthesis services. Current market trends indicate growing demand from both academic institutions and pharmaceutical companies, particularly for GMP-grade materials used in preclinical development. Pricing structures vary based on quantity and purity requirements, with most suppliers providing detailed technical data sheets and certificates of analysis.
Future research directions for 4-(2-bromoethenyl)-1H-pyrazole derivatives include exploring their potential in bioconjugation chemistry and targeted drug delivery systems. The compound's unique structural features make it an attractive candidate for developing prodrug strategies and molecular probes. Additionally, its applications in agrochemical research are being investigated, particularly for developing novel crop protection agents with improved environmental profiles.
For researchers considering 4-(2-bromoethenyl)-1H-pyrazole purchase, it's essential to verify supplier credentials and request comprehensive analytical data. Many manufacturers now offer custom synthesis services for modified versions of the compound, allowing for tailored solutions to specific research needs. The compound's growing importance in medicinal chemistry ensures its continued relevance in pharmaceutical innovation pipelines worldwide.
2138817-11-3 (4-(2-bromoethenyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)